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Compound of Interest

Compound Name: 17-hydroxyjolkinolide A

Cat. No.: B1235947 Get Quote

An In-depth Technical Guide to 17-
hydroxyjolkinolide A
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and biological

properties of 17-hydroxyjolkinolide A, an abietane-type diterpenoid isolated from the

medicinal plant Euphorbia fischeriana. This guide is intended to serve as a technical resource,

consolidating key data and experimental methodologies to support further research and

development.

Core Chemical and Physical Properties
17-hydroxyjolkinolide A is a bioactive natural product that has garnered interest for its

potential pharmacological applications. Its core properties are summarized below.
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Property Data Reference

IUPAC Name

(4aR,5R,6aS,10aR,10bS)-10b-

hydroxy-4,4,10a-trimethyl-8-

((R)-2-

(hydroxymethyl)acryloyl)-4,4a,

5,6,6a,7,10a,10b-

octahydrophenanthro[2,1-

b]furan-2(1H)-one

N/A

Synonyms Caudicifolin [1]

CAS Number 65388-16-1 [2]

Molecular Formula C₂₀H₂₆O₄ [2]

Molecular Weight 330.42 g/mol [2]

Appearance Colorless Oil [3]

Solubility
Soluble in ethanol, ethyl

acetate, and acetonitrile.
[3][4]

Spectroscopic Data for Structural Elucidation
The structure of 17-hydroxyjolkinolide A has been elucidated through extensive

spectroscopic analysis, primarily using Nuclear Magnetic Resonance (NMR) and High-

Resolution Electrospray Ionization Mass Spectrometry (HRESIMS).[5] While specific datasets

are embedded within detailed research papers, the methodologies are standard for natural

product chemistry.

Table of Spectroscopic Data (Representative for Abietane Diterpenoids from E. fischeriana)
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Carbon No. ¹³C NMR (δc, ppm)
¹H NMR (δн, ppm,
Multiplicity, J in Hz)

1 38.5 (t) 1.55 (m), 1.70 (m)

2 18.9 (t) 1.62 (m)

3 41.8 (t) 1.45 (m)

4 33.4 (s) -

5 50.1 (d) 1.80 (m)

6 21.8 (t) 1.95 (m)

7 30.5 (t) 2.10 (m)

8 139.1 (s) -

9 48.2 (d) 2.30 (m)

10 38.1 (s) -

11 147.2 (s) -

12 125.1 (s) -

13 162.9 (s) -

14 120.9 (d) 6.10 (s)

15 32.5 (d) 2.85 (m)

16 28.1 (d) 2.90 (m)

17 64.9 (t) 4.25 (d, 1.5), 4.35 (d, 1.5)

18 33.2 (q) 0.92 (s)

19 21.5 (q) 0.90 (s)

20 18.2 (q) 1.15 (d, 7.0)

Note: The data presented is a representative compilation for abietane diterpenoids from E.

fischeriana and may not correspond exactly to 17-hydroxyjolkinolide A. The exact data is

typically found in specialized publications.[3]
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High-Resolution Mass Spectrometry (HRESIMS): This technique is used to confirm the

molecular formula by providing a highly accurate mass-to-charge ratio (m/z). For C₂₀H₂₆O₄, the

expected [M+H]⁺ ion would be approximately 331.1853, and an [M+Na]⁺ ion would be near

353.1672.

Experimental Protocols
A. Isolation and Purification of 17-hydroxyjolkinolide A

17-hydroxyjolkinolide A is naturally sourced from the roots of Euphorbia fischeriana. The

following protocol is a composite of established methods for its extraction and purification.[4]

Preparation of Plant Material: Air-dried and powdered roots of E. fischeriana (e.g., 10 kg) are

used as the starting material.

Extraction: The powdered roots are extracted exhaustively with 95% ethanol (e.g., 3 x 50 L)

at room temperature for 24 hours per extraction. The solvent from the combined extracts is

then evaporated under reduced pressure to yield a crude extract. An optimized condition for

diterpenoid extraction involves using 100% ethanol at 74°C for 2.0 hours.

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity, typically petroleum ether, ethyl acetate (EtOAc), and n-

butanol. The abietane diterpenoids, including 17-hydroxyjolkinolide A, are primarily

concentrated in the ethyl acetate fraction.

Column Chromatography: The dried EtOAc fraction is subjected to repeated column

chromatography for separation.

Silica Gel Chromatography: The extract is first fractionated on a silica gel column, eluting

with a gradient of petroleum ether-ethyl acetate.

Sephadex LH-20 Chromatography: Fractions rich in the target compound are further

purified using a Sephadex LH-20 column with a suitable solvent system (e.g., methanol or

chloroform/methanol mixtures) to remove pigments and other impurities.

High-Performance Liquid Chromatography (HPLC): Final purification is achieved using

preparative or semi-preparative HPLC on a C18 column with a mobile phase such as
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acetonitrile-water to yield pure 17-hydroxyjolkinolide A.[3]
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Extraction & Partitioning

Chromatographic Purification

Dried E. fischeriana Roots

Ethanol Extraction

Crude Extract

Solvent Partitioning
(Petroleum Ether, EtOAc, n-BuOH)

Ethyl Acetate (EtOAc) Fraction

Silica Gel Column Chromatography

Primary Fractionation

Sephadex LH-20 Column

Semi-preparative HPLC (C18)

Pure 17-hydroxyjolkinolide A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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